Cas no 51149-68-9 ((3,3-diethoxyprop-1-yn-1-yl)cyclopentane)

• Product Name: (3,3-diethoxyprop-1-yn-1-yl)cyclopentane
• CAS No: 51149-68-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 934851
• PubChem ID: 316614
• Update Time: 2025-04-19

(3,3-diethoxyprop-1-yn-1-yl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (3,3-diethoxyprop-1-yn-1-yl)cyclopentane
• 3,3-diethoxyprop-1-ynylcyclopentane
• DTXSID30311696
• 51149-68-9
• DS-013892
• NSC244917
• NSC-244917

• Inchi： 1S/C12H20O2/c1-3-13-12(14-4-2)10-9-11-7-5-6-8-11/h11-12H,3-8H2,1-2H3
• InChI Key： XSELNVVDWXTODF-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC1CCCC1)OCC

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 276.6°C at 760 mmHg
• Flash Point: 98.9°C
• Refractive Index: 1.467
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals